Cas no 681273-55-2 (2-(1-benzyl-1H-indol-3-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-(1-benzyl-1H-indol-3-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 681273-55-2
• MF: C₂₆H₂₄N₂OS
• MW: 412.546565055847
• CID: 6304804
• PubChem ID: 3439436
• Update Time: 2025-05-30

2-(1-benzyl-1H-indol-3-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-1H-indol-3-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• Oprea1_100536
• F0545-0026
• 681273-55-2
• AKOS024582391
• 2-[(1-benzyl-1H-indol-3-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 2-(1-benzylindol-3-yl)sulfanyl-1-(3,4-dihydro-2H-quinolin-1-yl)ethanone
• 2-((1-benzyl-1H-indol-3-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone

• Inchi： 1S/C26H24N2OS/c29-26(28-16-8-12-21-11-4-6-14-23(21)28)19-30-25-18-27(17-20-9-2-1-3-10-20)24-15-7-5-13-22(24)25/h1-7,9-11,13-15,18H,8,12,16-17,19H2
• InChI Key： QSIYKVCEBPFALT-UHFFFAOYSA-N
• SMILES： S(CC(N1C2C=CC=CC=2CCC1)=O)C1=CN(CC2C=CC=CC=2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 412.16093457g/mol
• Monoisotopic Mass: 412.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 50.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(1-benzyl-1H-indol-3-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Compound CAS No. 681273-55-2: 2-(1-Benzyl-1H-indol-3-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

The compound with CAS No. 681273-55-2, named 2-(1-benzyl-1H-indol-3-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines indole, tetrahydroquinoline, and a sulfanyl group in a single molecule. The indole moiety is a well-known heterocyclic structure with aromatic properties, while the tetrahydroquinoline ring introduces additional complexity and potential for bioactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the sulfanyl group (a sulfur-containing functional group) adds to the molecule's versatility, as sulfur-containing compounds are often associated with antioxidant properties and potential therapeutic applications. Furthermore, the combination of indole and tetrahydroquinoline moieties suggests that this compound may exhibit interesting pharmacokinetic profiles and bioavailability.

The synthesis of 2-(1-benzyl-1H-indol-3-yl)sulfanyl derivatives has been explored in recent research to optimize their physical and chemical properties for pharmaceutical applications. For instance, researchers have focused on improving the stability and solubility of these compounds to enhance their efficacy as drug candidates. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has enabled the efficient production of this compound with high purity.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For example, studies have demonstrated its potential as an antioxidant agent, which could be beneficial in treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its interaction with cellular receptors and enzymes has been investigated, revealing potential applications in cancer therapy and inflammation management.

The structural complexity of 2-(1-benzylindol-sulfanyl) derivatives also makes them valuable tools for studying molecular recognition and binding interactions. Researchers have employed computational methods, such as molecular docking and dynamics simulations, to predict the binding affinities of this compound to target proteins. These studies provide insights into its mechanism of action and guide further optimization for therapeutic purposes.

From an industrial perspective, the synthesis of this compound involves multiple steps requiring precise control over reaction conditions to ensure high yields and product quality. The use of green chemistry principles has become increasingly important in this context to minimize environmental impact while maintaining efficiency.

In conclusion, CAS No. 681273-55-2 represents a cutting-edge molecule with vast potential across multiple domains of science and medicine. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a promising candidate for future drug development efforts.